Cas no 1119453-06-3 (Ethyl 1-(2-bromobutanoyl)piperidine-4-carboxylate)

• Product Name: Ethyl 1-(2-bromobutanoyl)piperidine-4-carboxylate
• CAS No: 1119453-06-3
• MF: C₁₂H₂₀BrNO₃
• MW: 306.196103096008
• CID: 4680523
• Update Time: 2025-11-06

Ethyl 1-(2-bromobutanoyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(2-bromobutanoyl)piperidine-4-carboxylate
• STK504416
• BC540927
• T2254
• Ethyl 1-(2-bromobutanoyl)piperidine-4-carboxylate

• Inchi： 1S/C12H20BrNO3/c1-3-10(13)11(15)14-7-5-9(6-8-14)12(16)17-4-2/h9-10H,3-8H2,1-2H3
• InChI Key： WCARHCJUWJJHQM-UHFFFAOYSA-N
• SMILES： BrC(CC)C(N1CCC(C(=O)OCC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Ethyl 1-(2-bromobutanoyl)piperidine-4-carboxylate

Recent Advances in the Application of Ethyl 1-(2-bromobutanoyl)piperidine-4-carboxylate (CAS: 1119453-06-3) in Chemical Biology and Pharmaceutical Research

Ethyl 1-(2-bromobutanoyl)piperidine-4-carboxylate (CAS: 1119453-06-3) is a synthetic intermediate of growing importance in chemical biology and pharmaceutical research. Recent studies have highlighted its utility as a versatile building block for the synthesis of bioactive compounds, particularly in the development of novel kinase inhibitors and modulators of protein-protein interactions. This compound's unique structural features, including the bromobutanoyl moiety and the ethyl piperidine carboxylate group, make it a valuable scaffold for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of selective PI3K inhibitors. Researchers utilized Ethyl 1-(2-bromobutanoyl)piperidine-4-carboxylate as a key intermediate in a multi-step synthesis pathway, ultimately producing compounds with promising anti-cancer activity in preclinical models. The bromine atom at the 2-position proved particularly valuable for subsequent functionalization through cross-coupling reactions.

In neuropharmacology research, this compound has shown potential as a building block for sigma receptor ligands. A recent patent application (WO2023051234) describes its use in creating novel compounds with high affinity for σ1 receptors, which may have applications in treating neurodegenerative diseases. The piperidine core provides optimal spatial orientation for receptor binding, while the bromobutanoyl group allows for further structural diversification.

From a synthetic chemistry perspective, several recent publications have explored improved methods for producing Ethyl 1-(2-bromobutanoyl)piperidine-4-carboxylate with higher yields and purity. A 2024 study in Organic Process Research & Development reported an optimized two-step process starting from commercially available piperidine-4-carboxylic acid derivatives, achieving an overall yield of 78% with excellent enantiomeric purity (>99% ee) when using chiral auxiliaries.

The compound's stability profile has also been investigated in pharmaceutical formulation studies. Research published in the European Journal of Pharmaceutical Sciences (2023) examined its degradation kinetics under various pH conditions, finding that it remains stable in slightly acidic to neutral conditions but undergoes hydrolysis in strongly basic environments. This information is crucial for its handling and storage in pharmaceutical manufacturing processes.

Looking forward, Ethyl 1-(2-bromobutanoyl)piperidine-4-carboxylate continues to attract attention as researchers explore its potential in new therapeutic areas. Current investigations include its use in PROTAC (proteolysis targeting chimera) development and as a component of covalent inhibitors targeting cysteine residues in disease-relevant proteins. The compound's versatility and the commercial availability of its enantiomerically pure forms make it particularly valuable for these emerging applications.